Cas no 656305-82-7 ([1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-)
656305-82-7 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
CAS No:656305-82-7
MF:C13H8Cl2O
MW:251.108021736145
CID:511882
PubChem ID:2758152
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro-
- 3-(3,5-DICHLOROPHENYL)BENZALDEHYDE
- 3',5'-DICHLOROBIPHENYL-3-CARBALDEHYDE
- 3-[3,5-bis(chloranyl)phenyl]benzaldehyde
- AC1MBXIC
- AG-G-47111
- CHEMBL121998
- CTK5C2939
- FT-0644821
- KB-177574
- A835164
- 656305-82-7
- DTXSID20374194
- SCHEMBL412568
- 3',5'-Dichloro-[1,1'-biphenyl]-3-carbaldehyde
-
- Inchi: 1S/C13H8Cl2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
- InChI Key: NYQHTXXDYQXIAM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C=CC=C(C=O)C=1)Cl
Computed Properties
- Exact Mass: 249.99500
- Monoisotopic Mass: 249.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.319
- Boiling Point: 391.1°C at 760 mmHg
- Flash Point: 165.4°C
- Refractive Index: 1.626
- PSA: 17.07000
- LogP: 4.47290
[1,1'-Biphenyl]-3-carboxaldehyde,3',5'-dichloro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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